[1-(1-methyl-4-piperidinyl)-2-pyrrolidinyl]methanol

• IUPAC Name: [1-(1-methylpiperidin-4-yl)pyrrolidin-2-yl]methanol
• InChI: InChI=1S/C11H22N2O/c1-12-7-4-10(5-8-12)13-6-2-3-11(13)9-14/h10-11,14H,2-9H2,1H3
• InChI Key: YOFWIWYGRJYEAY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N2CCCC2CO
• Molecular Formula: C11H22N2O
• Molecular Weight: 198.31 g/mol

Description

[1-(1-methyl-4-piperidinyl)-2-pyrrolidinyl]methanol is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. It is a member of the class of compounds known as opioid receptor agonists, which are known to have analgesic effects.

Scientific Research Applications

[1-(1-methyl-4-piperidinyl)-2-pyrrolidinyl]methanol has been extensively studied for its potential as a therapeutic agent. It has been shown to have analgesic effects in animal models of pain, and is believed to act as an agonist at the mu-opioid receptor. In addition to its analgesic effects, this compound has also been shown to have antidepressant and anxiolytic effects in animal models.

Mechanism of Action

The mechanism of action of [1-(1-methyl-4-piperidinyl)-2-pyrrolidinyl]methanol is believed to involve its binding to the mu-opioid receptor. This receptor is found in the central nervous system and is involved in the modulation of pain perception, as well as other physiological processes. Binding of this compound to the mu-opioid receptor results in the activation of downstream signaling pathways that lead to the analgesic, antidepressant, and anxiolytic effects observed in animal models.
Biochemical and Physiological Effects:
In addition to its effects on pain perception, this compound has been shown to have effects on other physiological processes. It has been shown to reduce inflammation in animal models of arthritis, and to have neuroprotective effects in animal models of stroke. These effects are believed to be mediated by the activation of downstream signaling pathways that are involved in the regulation of these processes.

Advantages and Limitations for Lab Experiments

One of the advantages of [1-(1-methyl-4-piperidinyl)-2-pyrrolidinyl]methanol for lab experiments is its well-defined mechanism of action. This allows researchers to design experiments that specifically target the mu-opioid receptor, and to study the downstream effects of its activation. However, one limitation of this compound is its potential for abuse, which can complicate the interpretation of results in animal models.

Future Directions

There are several potential future directions for research on [1-(1-methyl-4-piperidinyl)-2-pyrrolidinyl]methanol. One area of interest is the development of new analogs of the compound that have improved pharmacokinetic properties, such as increased bioavailability or longer half-life. Another area of interest is the exploration of the compound's effects on other physiological processes, such as immune function or metabolism. Finally, there is interest in the development of new therapeutic applications for this compound, such as its use in the treatment of neuropathic pain or depression.

Synthesis Methods

The synthesis of [1-(1-methyl-4-piperidinyl)-2-pyrrolidinyl]methanol involves the reaction of 1-methyl-4-piperidone with sodium borohydride in the presence of methanol and acetic acid. The resulting product is then reacted with pyrrolidine to yield the final compound. This synthesis method has been described in detail in several scientific publications.